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Introduction

Palladium on carbon (Pd/C) is a cornerstone heterogeneous catalyst in modern organic

synthesis, prized for its high catalytic activity, operational simplicity, and ease of product

separation.[1] It consists of palladium metal nanoparticles dispersed on a high-surface-area

activated carbon support, typically in concentrations of 5% or 10% palladium by weight.[2] This

catalyst is instrumental in hydrogenation reactions, which involve the addition of hydrogen (H₂)

across double bonds, triple bonds, or other reducible functional groups.

The versatility of Pd/C makes it indispensable in the pharmaceutical, fine chemical, and

agrochemical industries for the synthesis of complex molecules and active pharmaceutical

ingredients (APIs).[1][3][4][5] Its applications range from the simple saturation of carbon-carbon

multiple bonds to the chemoselective reduction of nitro groups and the hydrogenolysis of

protecting groups. As a heterogeneous catalyst, Pd/C can be easily removed from the reaction

mixture by simple filtration, minimizing metal contamination in the final product and allowing for

potential recycling and reuse.[6][7]

Applications & Substrate Scope
Pd/C is a powerful catalyst for the reduction of a wide array of functional groups. The relative

reactivity often allows for chemoselective transformations.

Key Applications Include:
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Hydrogenation of Alkenes and Alkynes: Pd/C effectively catalyzes the saturation of carbon-

carbon double and triple bonds to form alkanes.[2][8] Alkynes are generally more reactive

than alkenes, and selective reduction to a cis-alkene can be achieved by using a "poisoned"

catalyst, such as Lindlar's catalyst (Pd on CaCO₃ treated with lead acetate and quinoline).[8]

[9]

Reduction of Nitro Compounds: The conversion of aromatic and aliphatic nitro groups to

primary amines is a common and efficient transformation using Pd/C.[10][11] This reaction

can be performed with hydrogen gas or through catalytic transfer hydrogenation using

hydrogen donors like ammonium formate or hydrazine hydrate.[12][13]

Hydrogenolysis of Protecting Groups: Pd/C is the reagent of choice for the cleavage of

benzyl-based protecting groups. This includes the deprotection of:

Benzyl ethers (O-Bn) to alcohols.

Benzyl esters (OBn) to carboxylic acids.

Benzyloxycarbonyl (Cbz or Z) protected amines to free amines.[14][15]

Reduction of Other Functional Groups: Pd/C is also effective for the reduction of azides,

imines, and the ring-opening of epoxides.[14] Under more forcing conditions (higher

pressure and temperature), it can reduce aromatic rings.

Logical Relationship: Substrate Reactivity

Relative Reactivity in Pd/C Hydrogenation
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Caption: Relative reactivity of functional groups in Pd/C hydrogenation.
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Data Presentation: Reaction Conditions Summary
The following tables summarize typical reaction conditions for various Pd/C-catalyzed

hydrogenations, compiled from literature sources. Conditions can vary significantly based on

the specific substrate and desired selectivity.

Table 1: Reduction of Nitro Compounds
Substra
te
Exampl
e

Hydrog
en
Source

Catalyst
Loading

Solvent
Temper
ature
(°C)

Time
Yield
(%)

Referen
ce

4-

Nitrotolue

ne

Ammoniu

m

Formate

10 wt%

(wet)

Pd/C

Ethanol 60 - 71 [12]

Halogena

ted

Nitroaren

es

Hydrazin

e

Hydrate

5% Pd/C Methanol 80 5 min Good [13]

Various

Nitro

Compou

nds

H₂ (1 atm

balloon)

0.4 mol%

Pd/C
Water RT - High [11]

Table 2: Hydrogenolysis of Protecting Groups
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Substra
te Type

Protecti
ng
Group

Catalyst
Loading

Solvent
Temper
ature
(°C)

Time
Yield
(%)

Referen
ce

N-Benzyl

Dioctyla

mine

Benzyl

1 mol%

Pd/C +

Nb₂O₅/C

Methanol RT 45 min >99 [16]

Benzyl

Ethers

Benzyl

(Bn)

10%

Pd/C +

10%

Pd(OH)₂/

C

THF/Isop

ropanol
RT - - [17]

Aryl

Benzyl

Ethers

Benzyl

5 mol%

Pd(OAc)₂

+ NaH

DMA 50 - High [18]

Table 3: Hydrogenation of Unsaturated Bonds
Substra
te Type

Reactio
n

Catalyst
System

H₂
Pressur
e

Temper
ature
(°C)

Time (h)
Yield
(%)

Referen
ce

Alkynes

Partial

Reductio

n

Lindlar's

Catalyst
1 atm RT - Good [8][9]

Diene

Carboxyl

ates

Full

Saturatio

n

10 mol%

Pd/C
100 atm 30 24 up to 90 [19]

4-

Pyridinec

arbonitril

e

Ring

Saturatio

n

10%

Pd/C +

H₂SO₄

6 bar 30 5.5 95 [20]

Experimental Protocols
Safety Precautions:
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Palladium on carbon is pyrophoric and may ignite upon exposure to air, especially after use

when it is saturated with hydrogen.[14]

Always handle Pd/C in a well-ventilated fume hood.

Keep the catalyst moist with solvent; do not allow used catalyst to dry on filter paper.[14]

Quench the used catalyst by suspending it in water and slowly adding a mild oxidizing agent

like sodium hypochlorite, or dispose of it in a dedicated, sealed waste container under water.

Hydrogen gas is highly flammable and explosive. Ensure there are no ignition sources

nearby and the system is properly purged.[14]

Protocol 3.1: General Procedure for Hydrogenation
using a Hydrogen Balloon
This protocol is suitable for reactions that can be conducted at or near atmospheric pressure.

Materials:

Substrate

Palladium on carbon (5% or 10% Pd/C)

Anhydrous solvent (e.g., Methanol, Ethanol, Ethyl Acetate)

Round-bottom flask with a stir bar

Septum

Hydrogen balloon (use a double-layered balloon for longer reactions)[14]

Vacuum/Inert gas manifold

Filtration apparatus (e.g., Büchner funnel with Celite® pad)
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1. Setup
Add Substrate, Solvent, and Pd/C
to flask under inert gas (Ar/N2)

2. Purging
Evacuate and backfill with H2

(repeat 3-5 times)

3. Reaction
Stir vigorously under H2 balloon

at desired temperature

4. Monitoring
Track progress using TLC or LC-MS

5. Work-up
Purge with inert gas.

Filter through Celite to remove Pd/C

6. Isolation
Concentrate filtrate to obtain

crude product

Click to download full resolution via product page

Caption: Simplified steps of the Horiuti-Polanyi mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. masterorganicchemistry.com [masterorganicchemistry.com]

3. Palladium catalyzed C–C and C–N bond forming reactions: an update on the synthesis of
pharmaceuticals from 2015–2020 - Organic Chemistry Frontiers (RSC Publishing)
[pubs.rsc.org]

4. nbinno.com [nbinno.com]

5. Biomedical — TechTransfer and Ventures [techtransfer.research.vcu.edu]

6. mdpi.com [mdpi.com]

7. m.youtube.com [m.youtube.com]

8. chem.libretexts.org [chem.libretexts.org]

9. masterorganicchemistry.com [masterorganicchemistry.com]

10. Nitro Reduction - Common Conditions [commonorganicchemistry.com]

11. pubs.acs.org [pubs.acs.org]

12. tandfonline.com [tandfonline.com]

13. Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence
of Pd/C - PMC [pmc.ncbi.nlm.nih.gov]

14. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]

15. Hydrogen [organic-chemistry.org]

16. pubs.acs.org [pubs.acs.org]

17. tandfonline.com [tandfonline.com]

18. 2024.sci-hub.se [2024.sci-hub.se]

19. Screening of Palladium/Charcoal Catalysts for Hydrogenation of Diene Carboxylates with
Isolated-Rings (Hetero)aliphatic Scaffold - PMC [pmc.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b577461?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/324695400_Development_of_the_Applications_of_PdC_in_Organic_Synthesis
https://www.masterorganicchemistry.com/2011/11/25/hydrogenation-alkenes-palladium-on-carbon-pdc/
https://pubs.rsc.org/en/content/articlelanding/2021/qo/d0qo01146k
https://pubs.rsc.org/en/content/articlelanding/2021/qo/d0qo01146k
https://pubs.rsc.org/en/content/articlelanding/2021/qo/d0qo01146k
https://www.nbinno.com/article/metal-catalysts/catalysis-pharmaceutical-synthesis-palladium-precatalysts-ys
https://techtransfer.research.vcu.edu/technologies/biomedical/palladium-catalysts-for-c-h-reactions.html
https://www.mdpi.com/2073-4344/11/9/1078
https://m.youtube.com/watch?v=30sFC9SGrUA
https://chem.libretexts.org/Courses/Athabasca_University/Chemistry_350%3A_Organic_Chemistry_I/09%3A_Alkynes-_An_Introduction_to_Organic_Synthesis/9.05%3A_Reduction_of_Alkynes
https://www.masterorganicchemistry.com/2011/08/19/lindlars-catalyst-partial-cis-reduction/
https://commonorganicchemistry.com/Rxn_Pages/Nitro_Reduction/Nitro_Reduction_Index.htm
https://pubs.acs.org/doi/abs/10.1021/acs.orglett.1c03258
https://www.tandfonline.com/doi/full/10.1080/00397911.2018.1484924
https://pmc.ncbi.nlm.nih.gov/articles/PMC4734645/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4734645/
https://gousei.f.u-tokyo.ac.jp/document/img/hydrogenation.pdf
https://www.organic-chemistry.org/chemicals/reductions/hydrogen.shtm
https://pubs.acs.org/doi/10.1021/acsomega.9b03226
https://www.tandfonline.com/doi/full/10.1080/00397910500466199
https://2024.sci-hub.se/6703/6aaa40dedaf033b467193587f21615c5/mao2018.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9920177/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9920177/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


20. Tuning the chemoselectivity of the Pd-catalysed hydrogenation of pyridinecarbonitriles:
an efficient and simple method for preparing pyridyl- or piper ... - Catalysis Science &
Technology (RSC Publishing) DOI:10.1039/D1CY02295D [pubs.rsc.org]

To cite this document: BenchChem. [Application Notes: Palladium on Carbon (Pd/C) for
Catalytic Hydrogenation in Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b577461#use-of-palladium-on-carbon-for-
hydrogenation-in-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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